3-{2-[(2,4-dinitrophenyl)amino]ethyl}-1,3-oxazolidin-2-one
Overview
Description
3-{2-[(2,4-dinitrophenyl)amino]ethyl}-1,3-oxazolidin-2-one, also known as DPEO, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. DPEO is a heterocyclic compound that contains an oxazolidinone ring and a nitrophenyl group. Its unique structure makes it a promising candidate for use in pharmaceuticals, materials science, and biochemistry.
Mechanism of Action
The mechanism of action of 3-{2-[(2,4-dinitrophenyl)amino]ethyl}-1,3-oxazolidin-2-one is not fully understood, but it is believed to act by disrupting the cell membrane of bacteria, leading to cell death. Additionally, this compound has been shown to intercalate into DNA, which could lead to DNA damage and cell death.
Biochemical and Physiological Effects:
This compound has been shown to have antimicrobial properties against a wide range of bacteria, including both gram-positive and gram-negative bacteria. Additionally, this compound has been shown to have DNA intercalation properties, which could have potential applications in cancer treatment. However, the effects of this compound on human cells and tissues are not fully understood, and further research is needed to determine its safety and efficacy.
Advantages and Limitations for Lab Experiments
One of the main advantages of 3-{2-[(2,4-dinitrophenyl)amino]ethyl}-1,3-oxazolidin-2-one is its potential as a broad-spectrum antimicrobial agent. Additionally, this compound has been shown to have potential as a DNA intercalator, which could have applications in cancer treatment. However, one of the main limitations of this compound is its potential toxicity to human cells and tissues. Further research is needed to determine the safety and efficacy of this compound in humans.
Future Directions
There are many potential future directions for research on 3-{2-[(2,4-dinitrophenyl)amino]ethyl}-1,3-oxazolidin-2-one. One area of research could focus on optimizing the synthesis of this compound to improve its purity and yield. Additionally, further research is needed to determine the safety and efficacy of this compound in humans. Finally, research could focus on developing new applications for this compound in fields such as materials science and biochemistry.
Scientific Research Applications
3-{2-[(2,4-dinitrophenyl)amino]ethyl}-1,3-oxazolidin-2-one has been extensively studied for its potential applications in various fields. In the pharmaceutical industry, this compound has been shown to have antimicrobial properties and may be useful in the treatment of bacterial infections. Additionally, this compound has been studied for its potential use as a DNA intercalator, which could have applications in cancer treatment. In the field of materials science, this compound has been shown to have potential as a corrosion inhibitor and as a component in polymer materials.
Properties
IUPAC Name |
3-[2-(2,4-dinitroanilino)ethyl]-1,3-oxazolidin-2-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12N4O6/c16-11-13(5-6-21-11)4-3-12-9-2-1-8(14(17)18)7-10(9)15(19)20/h1-2,7,12H,3-6H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IOMNZIGRVHQMEP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC(=O)N1CCNC2=C(C=C(C=C2)[N+](=O)[O-])[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12N4O6 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
296.24 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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